Cas no 1240528-01-1 (3-{4-Chloro-5H,6H,7H-cyclopentadpyrimidin-2-yl}pyridine)

• Product Name: 3-{4-Chloro-5H,6H,7H-cyclopentadpyrimidin-2-yl}pyridine
• CAS No: 1240528-01-1
• MF: C₁₂H₁₀ClN₃
• MW: 231.680901050568
• CID: 4579893
• Update Time: 2025-06-09

3-{4-Chloro-5H,6H,7H-cyclopentadpyrimidin-2-yl}pyridine Chemical and Physical Properties

Names and Identifiers

• 3-{4-Chloro-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine
• 3-{4-Chloro-5H,6H,7H-cyclopentadpyrimidin-2-yl}pyridine

• Inchi： 1S/C12H10ClN3/c13-11-9-4-1-5-10(9)15-12(16-11)8-3-2-6-14-7-8/h2-3,6-7H,1,4-5H2
• InChI Key： SCTJKAUVNFUNMG-UHFFFAOYSA-N
• SMILES： ClC1N=C(C2=CN=CC=C2)N=C2CCCC=12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 3-{4-Chloro-5H,6H,7H-cyclopentadpyrimidin-2-yl}pyridine

Comprehensive Overview of 3-{4-Chloro-5H,6H,7H-cyclopentadpyrimidin-2-yl}pyridine (CAS No. 1240528-01-1)

The compound 3-{4-Chloro-5H,6H,7H-cyclopentadpyrimidin-2-yl}pyridine (CAS No. 1240528-01-1) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This pyrimidine-pyridine hybrid is characterized by a cyclopentadpyrimidin core, which is further functionalized with a chloro substituent and a pyridine moiety. Such structural features make it a promising candidate for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 3-{4-Chloro-5H,6H,7H-cyclopentadpyrimidin-2-yl}pyridine has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely studied for their role in treating cancers and inflammatory diseases. The presence of both pyrimidine and pyridine rings in its structure enhances its ability to interact with biological targets, making it a focal point for structure-activity relationship (SAR) studies.

Another area of interest is the compound's application in agrochemicals. The chloro substituent on the cyclopentadpyrimidin ring is known to contribute to the bioactivity of pesticides and herbicides. This has led to increased searches for "chloro-substituted pyrimidines" and "pyridine derivatives in agrochemistry" across scientific databases. The compound's stability and reactivity profile make it a valuable intermediate in synthesizing novel crop protection agents.

From a synthetic chemistry perspective, 3-{4-Chloro-5H,6H,7H-cyclopentadpyrimidin-2-yl}pyridine poses intriguing challenges and opportunities. Its synthesis often involves multi-step reactions, including cyclocondensation and cross-coupling techniques, which are topics of high interest in organic chemistry forums. Researchers frequently search for "efficient synthesis of pyrimidine-pyridine hybrids" or "catalytic methods for heterocyclic compound formation," reflecting the demand for optimized synthetic routes.

The compound's physicochemical properties, such as solubility, melting point, and stability under various conditions, are critical for its practical applications. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize 3-{4-Chloro-5H,6H,7H-cyclopentadpyrimidin-2-yl}pyridine, ensuring its purity and consistency in research settings. These aspects are frequently queried in scientific literature, underscoring the need for detailed analytical data.

In the context of green chemistry, there is growing interest in developing sustainable methods to produce such compounds. Searches for "eco-friendly synthesis of heterocycles" or "reducing waste in pharmaceutical intermediates" highlight the industry's shift toward environmentally conscious practices. 3-{4-Chloro-5H,6H,7H-cyclopentadpyrimidin-2-yl}pyridine could benefit from these advancements, particularly in scaling up production while minimizing ecological impact.

Lastly, the compound's potential in material science cannot be overlooked. Its conjugated system and aromatic rings make it a candidate for organic electronics, such as OLEDs or sensors. This interdisciplinary appeal aligns with the increasing searches for "pyridine-based materials for optoelectronics" and "functionalized pyrimidines in device fabrication," showcasing its broad utility beyond traditional chemistry domains.

In summary, 3-{4-Chloro-5H,6H,7H-cyclopentadpyrimidin-2-yl}pyridine (CAS No. 1240528-01-1) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its structural complexity and functional diversity continue to inspire research, making it a subject of enduring scientific and industrial relevance.